2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 2-fluoro-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H13FN2O3S/c1-24-12-6-7-16-11(8-12)9-17(25-16)15-10-26-19(21-15)22-18(23)13-4-2-3-5-14(13)20/h2-10H,1H3,(H,21,22,23)
• InChI Key: IWVBFNPGQQYTBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C19H13FN2O3S
• Molecular Weight: 368.4 g/mol

Description

2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide, also known as MBFTB, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of thiazole-containing compounds and has shown promising results in various biological assays.

Mechanism of Action

Target of action

The compound contains a benzofuran and a thiazole ring. Compounds containing these moieties are known to exhibit various biological activities. For instance, benzofuran derivatives have been reported to have anticancer , antimicrobial , and anti-inflammatory activities . Thiazole derivatives also have a wide range of biological activities, including anticancer and antimicrobial effects.

Advantages and Limitations for Lab Experiments

2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to be stable under various conditions. 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide has also been reported to have low toxicity, making it a safe candidate for in vitro and in vivo studies. However, the limitations of 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide include its poor solubility in water, which can make it challenging to administer in vivo, and its relatively short half-life, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide. One potential area of research is the development of 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential use of 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide as a therapeutic agent for neurodegenerative diseases. Additionally, the anti-tumor activity of 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide could be further explored for the development of novel cancer therapies.

Synthesis Methods

The synthesis of 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide involves the reaction of 5-methoxybenzofuran-2-carboxylic acid with thionyl chloride to obtain 5-methoxybenzofuran-2-yl thionyl chloride. This intermediate is then reacted with 2-aminothiazole to obtain the desired product, 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide. The yield of the synthesis is reported to be around 70%.

Scientific Research Applications

2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. 2-fluoro-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide has also been reported to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.